Cas no 61191-90-0 (6-Chloro-1-(4-fluorophenyl)-1-hexanone)

• Product Name: 6-Chloro-1-(4-fluorophenyl)-1-hexanone
• CAS No: 61191-90-0
• MF: C₁₂H₁₄ClFO
• MW: 228.690366268158
• CID: 489027
• PubChem ID: 11817047
• Update Time: 2025-10-10

6-Chloro-1-(4-fluorophenyl)-1-hexanone Chemical and Physical Properties

Names and Identifiers

• 1-Hexanone, 6-chloro-1-(4-fluorophenyl)-
• 6-CHLORO-1-(4-FLUOROPHENYL)-1-OXOHEXANE
• 6-chloro-1-(4-fluorophenyl)hexan-1-one
• 1-Hexanone,6-chloro-1-(4-fluorophenyl)
• 61191-90-0
• SCHEMBL5660315
• DTXSID30473566
• 6-chloro-1-(4-fluorophenyl)-1-hexanone
• AKOS016019635
• MFCD01319942
• NMKHCGOYOKIXRW-UHFFFAOYSA-N
• 6-Chloro-1-(4-fluorophenyl)-1-hexanone

• MDL： MFCD01319942
• Inchi： 1S/C12H14ClFO/c13-9-3-1-2-4-12(15)10-5-7-11(14)8-6-10/h5-8H,1-4,9H2
• InChI Key： NMKHCGOYOKIXRW-UHFFFAOYSA-N
• SMILES： ClCCCCCC(C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 228.07200
• Monoisotopic Mass: 228.0717209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.80760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 6-Chloro-1-(4-fluorophenyl)-1-hexanone

Research Brief on 6-Chloro-1-(4-fluorophenyl)-1-hexanone (CAS: 61191-90-0): Recent Advances and Applications

6-Chloro-1-(4-fluorophenyl)-1-hexanone (CAS: 61191-90-0) is a fluorinated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its chloro and fluoro substituents, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of central nervous system (CNS) agents and anti-inflammatory drugs. The unique structural features of this compound, including its aromatic fluorophenyl group and aliphatic chlorohexanone moiety, contribute to its reactivity and pharmacological properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 6-Chloro-1-(4-fluorophenyl)-1-hexanone as a precursor in the synthesis of novel gamma-aminobutyric acid (GABA) receptor modulators. The study demonstrated that derivatives of this compound exhibited enhanced binding affinity to GABA_A receptors, suggesting potential applications in the treatment of anxiety and epilepsy. The synthetic pathway involved a series of nucleophilic substitutions and reductions, with the fluorophenyl group playing a critical role in stabilizing the transition state during key reactions.

Another recent advancement was reported in Bioorganic & Medicinal Chemistry Letters, where 6-Chloro-1-(4-fluorophenyl)-1-hexanone was utilized as a scaffold for designing potent cyclooxygenase-2 (COX-2) inhibitors. The study highlighted the compound's ability to selectively inhibit COX-2 over COX-1, thereby reducing gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs). Molecular docking simulations revealed that the chloro and fluoro substituents facilitated optimal interactions with the COX-2 active site, enhancing inhibitory activity.

Beyond its pharmacological applications, 6-Chloro-1-(4-fluorophenyl)-1-hexanone has also been explored in material science. A 2022 study in ACS Applied Materials & Interfaces demonstrated its use as a building block for fluorinated polymers with improved thermal stability and dielectric properties. The incorporation of this compound into polymer backbones resulted in materials with potential applications in flexible electronics and coatings.

In conclusion, 6-Chloro-1-(4-fluorophenyl)-1-hexanone (CAS: 61191-90-0) continues to be a versatile compound with broad applications in drug discovery and material science. Recent research underscores its potential as a key intermediate for the development of CNS agents, COX-2 inhibitors, and advanced materials. Future studies may further elucidate its mechanistic pathways and expand its utility in emerging fields such as targeted drug delivery and bioimaging.